Cas no 105012-80-4 (Isoquinoline;sulfuric Acid)

Isoquinoline;sulfuric Acid structure
Isoquinoline;sulfuric Acid structure
Product Name:Isoquinoline;sulfuric Acid
CAS No:105012-80-4
MF:C9H9NO4S
MW:227.237061262131
CID:1149509
PubChem ID:12208316
Update Time:2025-04-20

Isoquinoline;sulfuric Acid Chemical and Physical Properties

Names and Identifiers

    • isoquinoline,sulfuric acid
    • isoquinoline
    • sulfuric acid
    • 105012-80-4
    • Isoquinoline, sulfate
    • isoquinoline;sulfuric acid
    • DTXSID90480498
    • SCHEMBL231713
    • Isoquinoline;sulfuric Acid
    • Inchi: 1S/C9H7N.H2O4S/c1-2-4-9-7-10-6-5-8(9)3-1;1-5(2,3)4/h1-7H;(H2,1,2,3,4)
    • InChI Key: PNVXLEZHGVTRFM-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 227.02527
  • Monoisotopic Mass: 227.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 87.49
  • LogP: 2.66280
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